Cas no 108887-68-9 (Isozedoarondiol)

Isozedoarondiol structure
Isozedoarondiol structure
Product Name:Isozedoarondiol
CAS No:108887-68-9
MF:C15H24O3
MW:252.349265098572
CID:143549
PubChem ID:14632998
Update Time:2025-04-19

Isozedoarondiol Chemical and Physical Properties

Names and Identifiers

    • 6(1H)-Azulenone,octahydro-1,4-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-, (1S,3aR,4R,8aS)-
    • 6(1H)-Azulenone,octahydro-1,4-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-, [1S-(1a,3ab,4b,8aa)]-
    • Isozedoarondiol
    • Zedoarondiol
    • CS-0892529
    • 98644-24-7
    • SCHEMBL3300222
    • CHEBI:138763
    • CHEMBL2332427
    • HY-N12150
    • (3S,3aS,8R,8aR)-3,8-dihydroxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4,7,8a-hexahydroazulen-6-one
    • E80182
    • FS-7876
    • 108887-68-9
    • AKOS040762628
    • Inchi: 1S/C15H24O3/c1-9(2)10-7-12-11(5-6-14(12,3)17)15(4,18)8-13(10)16/h11-12,17-18H,5-8H2,1-4H3/t11-,12+,14+,15-/m1/s1
    • InChI Key: TXIKNNOOLCGADE-PAPYEOQZSA-N
    • SMILES: O[C@@]1(C)CC[C@H]2[C@@](C)(CC(/C(=C(\C)/C)/C[C@@H]21)=O)O

Computed Properties

  • Exact Mass: 252.17262
  • Monoisotopic Mass: 252.17254462 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 57.5
  • Molecular Weight: 252.35

Experimental Properties

  • PSA: 57.53

Isozedoarondiol Security Information

Isozedoarondiol Pricemore >>

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